Cas no 882264-77-9 (3-((3,5-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile)

• Product Name: 3-((3,5-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile
• CAS No: 882264-77-9
• MF: C₁₄H₁₄Cl₂N₂O
• MW: 297.17976140976
• MDL: MFCD00245115
• CID: 5014540
• Update Time: 2026-02-27

3-((3,5-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(3,5-dichloroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• (2Z)-2-{[(3,5-dichlorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
• 3-((3,5-DICHLOROPHENYL)AMINO)-2-(2,2-DIMETHYLPROPANOYL)PROP-2-ENENITRILE
• 3-((3,5-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile

• MDL： MFCD00245115
• Inchi： 1S/C14H14Cl2N2O/c1-14(2,3)13(19)9(7-17)8-18-12-5-10(15)4-11(16)6-12/h4-6,8,18H,1-3H3/b9-8-
• InChI Key： HAYWKENEHZHUAN-HJWRWDBZSA-N
• SMILES： ClC1C=C(C=C(C=1)N/C=C(/C#N)\C(C(C)(C)C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 407
• XLogP3: 4.9
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-((3,5-Dichlorophenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile

Introduction to 3-((3,5-Dichlorophenylamino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile and Its Significance in Modern Chemical Research

3-((3,5-Dichlorophenylamino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile, with the CAS number 882264-77-9, represents a compound of considerable interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of both chlorophenyl and dimethylacetyl groups in its structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The compound's molecular structure, featuring an amine linkage between the 3,5-Dichlorophenyl group and the enitrile moiety, combined with the acylated prop-2-enenitrile backbone, suggests a high degree of reactivity. This reactivity is not only intriguing from a synthetic chemistry perspective but also holds promise for its utility in developing novel pharmaceutical agents. The combination of these functional groups can influence the compound's solubility, metabolic stability, and interactions with biological targets, making it a subject of intense scrutiny in drug discovery programs.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules that incorporate halogenated aromatic rings. The 3,5-Dichlorophenyl moiety, in particular, is known for its ability to enhance binding affinity and selectivity towards certain biological receptors. This characteristic has been leveraged in the design of various therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The incorporation of this group into 3-((3,5-Dichlorophenylamino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile suggests that it may exhibit similar pharmacological profiles.

The 2,2-dimethylpropanoyl group adds another layer of complexity to the compound's structure. This acyl group is commonly found in pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. In particular, acylated compounds have shown promise in the treatment of inflammation and pain management. The presence of this group in 3-((3,5-Dichlorophenylamino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile may contribute to its potential as an anti-inflammatory or analgesic agent. Furthermore, the enitrile functionality provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

The compound's unique structural features have also prompted investigations into its synthetic pathways. Researchers have been exploring various methods to efficiently synthesize 3-((3,5-Dichlorophenylamino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile while maintaining high yields and purity. One such approach involves the use of palladium-catalyzed cross-coupling reactions to construct the amine linkage between the 3,5-Dichlorophenyl group and the enitrile moiety. These reactions are highly favored due to their efficiency and ability to tolerate a wide range of functional groups.

In addition to synthetic chemistry, 3-((3,5-Dichlorophenylamino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile has been studied for its potential biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, researchers have observed that derivatives of this molecule can interact with enzymes involved in metabolic disorders and cancer progression. These findings have opened up new avenues for investigating 3-((3,5-Dichlorophenylamino)-2-(2,